N-(6-tert-butyl-3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide

• IUPAC Name: N-(6-tert-butyl-3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide
• InChI: InChI=1S/C27H24F3N5OS/c1-26(2,3)16-9-10-17-18(14-31)25(37-21(17)11-16)33-24(36)20-13-23-32-19(15-7-5-4-6-8-15)12-22(27(28,29)30)35(23)34-20/h4-8,12-13,16H,9-11H2,1-3H3,(H,33,36)
• InChI Key: WXUQVCRGXLUUMF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1CCC2=C(C1)SC(=C2C#N)NC(=O)C3=NN4C(=CC(=NC4=C3)C5=CC=CC=C5)C(F)(F)F
• Molecular Formula: C27H24F3N5OS
• Molecular Weight: 523.6 g/mol

Description

“N-(6-tert-butyl-3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide” is a complex organic compound. It has been found to be a bipyridine cyanocarboxamidine ligand that enables nickel-catalyzed cross-electrophile couplings of diverse aryl and alkyl halides.

Molecular Structure Analysis

The molecular structure of this compound is complex with multiple rings and functional groups. The compound has a molecular weight of 344.5g/mol. It contains a benzothiophen ring and a pyrazolopyrimidine ring, both of which are substituted with various groups.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. The compound has a molecular weight of 344.5g/mol. The compound’s solubility in DMSO is unknown.

Scientific Research Applications

Synthesis in Heterocyclic Chemistry

Benzo[b]thiophen-2-yl-hydrazonoesters have been synthesized using compounds structurally similar to N-(6-tert-butyl-3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide. These compounds are key intermediates in the synthesis of various heterocyclic derivatives, including pyrazoles, isoxazoles, pyrimidines, triazines, and pyrazolopyrimidines, highlighting their significance in medicinal chemistry and drug design (Mohareb et al., 2004).

Antimicrobial Applications

Compounds based on the 4,5,6,7-tetrahydrobenzo[b]thiophene moiety, similar to the chemical , have been synthesized and shown to possess antimicrobial properties. Such compounds are essential for developing new pharmaceuticals with potential applications in combating various microbial infections (Gouda et al., 2010).

Insecticidal Activity

Research has indicated that pyrazole amide derivatives, structurally related to the compound , exhibit promising insecticidal activity. This suggests potential applications in agricultural and pest control industries (Deng et al., 2016).

Anticancer and Anti-Inflammatory Applications

Novel pyrazolopyrimidines derivatives have been synthesized, showing anticancer and anti-5-lipoxygenase activities. This demonstrates the potential of these compounds in the development of new therapeutic agents for cancer and inflammatory diseases (Rahmouni et al., 2016).

Safety and Hazards

The compound is labeled with the GHS05 and GHS07 pictograms, indicating that it is corrosive and harmful. The hazard statements associated with the compound include H302, H312, H315, H318, H332, and H335, indicating potential hazards upon ingestion, skin contact, eye contact, and inhalation. Precautionary measures should be taken when handling this compound.